molecular formula C12H23ClN2O4 B1455941 Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride CAS No. 1381947-68-7

Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride

Cat. No. B1455941
CAS RN: 1381947-68-7
M. Wt: 294.77 g/mol
InChI Key: MPSXDHAILALMNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride” is a chemical compound with the CAS Number: 2241127-97-7 . It has a molecular weight of 308.81 and its IUPAC name is methyl 4-(((tert-butoxycarbonyl)amino)methyl)piperidine-4-carboxylate hydrochloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O4.ClH/c1-12(2,3)19-11(17)15-9-13(10(16)18-4)5-7-14-8-6-13;/h14H,5-9H2,1-4H3,(H,15,17);1H . This code provides a standard way to encode the compound’s molecular structure and formula.


Physical And Chemical Properties Analysis

This compound has a molecular weight of 308.81 . It is a powder at room temperature . The storage temperature is normal .

Scientific Research Applications

Deprotection of tert-butoxycarbonyl (Boc) Amino Acids

The compound plays a significant role in the deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides . The Boc group is one of the more widely used amine protecting groups . The most common method for its deprotection uses TFA and generally requires large excesses .

Synthesis of Bioactive Compounds

“Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride” serves as a valuable intermediate in the synthesis of various bioactive compounds. Researchers have explored its potential as a building block for drug development.

Synthesis of Antitubercular Agents

This compound has been used in the synthesis of antitubercular agents. This highlights its importance in the development of new treatments for tuberculosis.

Synthesis of Piperidine-substituted Triazine Derivatives

The compound has been used to synthesize piperidine-substituted triazine derivatives . These derivatives have shown potential in various areas of research.

Synthesis of Piperidinylamino-diarylpyrimidine (pDAPY) Derivatives

It has been used in the synthesis of piperidinylamino-diarylpyrimidine (pDAPY) derivatives . These derivatives are potent HIV-1 non-nucleoside reverse transcriptase inhibitors (HIV-1 NNRTIs), highlighting the compound’s importance in antiviral research .

Sustainable Synthesis

The compound has been used in sustainable synthesis processes . The development of simple, effective, and environmentally compliant organic transformations are increasingly sought after as a means to drive sustainable processes .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-4-carboxylate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H22N2O4.ClH/c1-11(2,3)18-10(16)14-12(9(15)17-4)5-7-13-8-6-12;/h13H,5-8H2,1-4H3,(H,14,16);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MPSXDHAILALMNW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1(CCNCC1)C(=O)OC.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H23ClN2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00735007
Record name Methyl 4-[(tert-butoxycarbonyl)amino]piperidine-4-carboxylate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00735007
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

294.77 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride

CAS RN

1381947-68-7
Record name 4-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, hydrochloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1381947-68-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methyl 4-[(tert-butoxycarbonyl)amino]piperidine-4-carboxylate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00735007
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride
Reactant of Route 2
Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride
Reactant of Route 3
Reactant of Route 3
Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride
Reactant of Route 4
Reactant of Route 4
Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride
Reactant of Route 5
Reactant of Route 5
Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride
Reactant of Route 6
Reactant of Route 6
Methyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.